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Compound of Interest

Compound Name:
[Leu5]-Enkephalin TFA(58822-25-

6(free bas))

Cat. No.: B8103135

Get Quote

Abstract & Scope
[Leu5]-Enkephalin (YGGFL) is an endogenous opioid peptide acting primarily on

-opioid receptors.[1] In research settings, it is frequently supplied as a Trifluoroacetate (TFA)
salt due to the cleavage methods used in solid-phase peptide synthesis (SPPS).[2] While TFA
salts are acceptable for in vitro assays, their direct use in in vivo models presents significant
challenges: acidity-induced tissue necrosis and TFA-mediated cytotoxicity.

This guide provides a rigorous protocol for solubilizing [Leu5]-Enkephalin TFA for in vivo

administration. It prioritizes physiological pH buffering, sterility, and stability management,

distinguishing between acute (direct dissolution) and chronic (salt exchange) application

requirements.

Pre-Formulation Analysis
Physicochemical Profile
Before handling the substance, understand the specific properties of the TFA salt form

compared to the free base.
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Property Value / Characteristic Implication for Protocol

Sequence Tyr-Gly-Gly-Phe-Leu

Hydrophobic C-terminus

(Leu/Phe); Hydrophilic N-

terminus.

Molecular Weight 555.62 g/mol (Free Base)

Correction Factor: TFA salts

typically contain 10–15% TFA

by weight. Multiply desired

mass by ~1.15 or use batch-

specific elemental analysis.

Solubility
Water/PBS: >10 mg/mLDMSO:

>50 mg/mL

Highly soluble in aqueous

buffers; organic co-solvents

(DMSO) rarely needed for

standard doses.

Acidity (TFA) Strong acid (pKa ~0.23)

Dissolving TFA salt in

unbuffered saline yields pH

~2.0–3.0. Must use buffered

vehicle.

Stability < 5 min (Plasma)

Rapid hydrolysis by

aminopeptidases. Solutions

must be prepared fresh

immediately before injection.

The TFA Challenge in In Vivo Models
TFA is a counter-ion that forms a strong acid in solution.

Local Toxicity: Injection of unbuffered TFA salts (pH < 4) causes pain, inflammation, and

potential necrosis at the injection site (IP/SC/IM).

Systemic Toxicity: High levels of TFA can alter cellular metabolism and ion channel function.

Solution: For low-dose acute studies (<5 mg/kg), buffering with PBS is usually sufficient. For

high-dose or chronic studies, salt exchange (to acetate/chloride) is recommended.
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Protocol A: Direct Solubilization (Acute/Low Dose)
Target Audience: Researchers performing acute analgesic or behavioral tests (e.g., tail-flick,

hot plate) where the peptide dose is moderate (<10 mg/kg).

Reagents
[Leu5]-Enkephalin TFA salt[3]

Vehicle: Sterile Phosphate Buffered Saline (PBS), pH 7.4 (10mM Phosphate, 137mM NaCl).

Do not use unbuffered Saline (0.9% NaCl).

0.1 M NaOH and 0.1 M HCl (sterile filtered) for fine-tuning.

Syringe filters (0.22 µm, PES or PVDF - Low Protein Binding).

Step-by-Step Procedure
Step 1: Mass Correction
Calculate the required mass based on the peptide content (usually 70-80% of the gross weight

due to TFA and water).

Check the Certificate of Analysis (CoA) for the specific "Net Peptide Content".

Step 2: Dissolution in Buffer
Weigh the lyophilized powder into a sterile polypropylene tube.

Add 80% of the final volume of sterile PBS (pH 7.4).

Vortex gently for 30–60 seconds. The peptide should dissolve rapidly.[4]

Note: The solution may become slightly acidic (pH 5–6) due to the TFA, but the buffering

capacity of PBS usually resists a drop to toxic levels (pH < 4) at concentrations below 5

mg/mL.

Step 3: pH Verification & Adjustment (CRITICAL)
Spot 2 µL of the solution onto a pH indicator strip (range 5.0–9.0).
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Target pH: 7.2 – 7.6.

Adjustment:

If pH < 7.0: Add 0.1 M NaOH in very small increments (1–5 µL), vortex, and re-check.

Caution: Enkephalins can precipitate or degrade at high pH (>9). Do not overshoot.

Step 4: Final Volume & Filtration
Add PBS to reach the final target volume.

Draw solution into a syringe.

Attach a 0.22 µm PES (Polyethersulfone) filter.

Filter into a fresh, sterile crimp-top vial or microcentrifuge tube.

Why PES? It has low affinity for peptides, minimizing loss of the active drug during

filtration.

Protocol B: High-Concentration Stock (DMSO
Method)
Target Audience: Researchers needing high concentrations (>20 mg/mL) for osmotic

minipumps or intracerebroventricular (ICV) micro-injections where volume is limited.

Solvent: Dissolve [Leu5]-Enkephalin TFA in 100% sterile DMSO to a concentration of 50–100

mg/mL.

Stability Note: Peptide stock in pure DMSO is stable at -20°C for months (avoid moisture).

Dilution: On the day of the experiment, dilute the DMSO stock into sterile PBS.

Max DMSO limit: Ensure final DMSO concentration is <5% (IV/IP) or <1% (ICV) to avoid

vehicle toxicity.
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pH Check: Even with DMSO, the TFA is present. Check pH of the final aqueous dilution and

adjust as in Protocol A.

In Vivo Administration Strategy
Stability & Protease Inhibition
Native [Leu5]-Enkephalin has a half-life of minutes due to enkephalinases (neprilysin,

aminopeptidase N).

Strategy 1 (Co-administration): Dissolve the peptide in a vehicle containing peptidase

inhibitors:

Bestatin (Aminopeptidase inhibitor): 10–50 µ g/animal .

Thiorphan (Enkephalinase inhibitor): 10–50 µ g/animal .

Strategy 2 (Route Optimization): Use ICV (Intracerebroventricular) administration to bypass

plasma peptidases and the Blood-Brain Barrier (BBB).

Workflow Visualization
The following diagram illustrates the decision logic for formulating the peptide based on the

intended application.
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Start: [Leu5]-Enkephalin TFA

Check Required Concentration

< 5 mg/mL (Acute IP/IV)

Standard

> 10 mg/mL (ICV/Minipump)

Concentrated

Dissolve directly in PBS (pH 7.4)

Dissolve in pure DMSO (Stock)

CRITICAL: Check pH

Dilute 1:20 in PBS

Adjust with 0.1M NaOH to 7.4

pH < 7.0

Sterile Filter (0.22 µm PES)

pH 7.2-7.6

Immediate Injection
(t1/2 < 5 min)

Click to download full resolution via product page
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Figure 1: Decision tree for solubilizing [Leu5]-Enkephalin TFA based on concentration

requirements.

Troubleshooting & Quality Control
Observation Root Cause Corrective Action

Solution is cloudy
Peptide aggregation or salt

precipitation.

Add 1–2% DMSO or sonicate

briefly. Ensure pH is not near

pI (5.5).

Injection causes writhes
Solution is too acidic (TFA

effect) or hypertonic.

Re-check pH. Ensure vehicle

is PBS, not water. Verify

osmolarity.

No biological effect Rapid degradation.

Prepare solution <10 mins

before use. Add peptidase

inhibitors (Bestatin/Thiorphan).

Advanced: TFA Removal (Salt Exchange)
For chronic toxicity studies or highly sensitive immunological assays, remove TFA completely.

Resin Method: Dissolve peptide in water. Pass through a pre-washed acetate ion-exchange

resin (e.g., Dowex 1x8, acetate form). Lyophilize the eluate.

HCl Freeze-Drying: Dissolve peptide in 10 mM HCl. Freeze and lyophilize. Repeat 3x. The

stronger acid (HCl) displaces TFA, and excess HCl is volatile during lyophilization (unlike

TFA which "sticks"). Note: This yields a Hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. apexbt.com [apexbt.com]

2. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic
Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Note: Solubilization and In Vivo
Administration of [Leu5]-Enkephalin TFA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103135/docs#application-note-solubilization-and-in-
vivo-administration-of-leu5-enkephalin-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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